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Abstract

Dibritannilactone B is a sesquiterpene lactone isolated from the plant Inula britannica.[1]
While its chemical structure has been identified, publicly available research on its specific
biological activities and mechanism of action is currently limited.[1][2] This document
summarizes the available information, outlines the inferred biological activities based on related
compounds, and provides generalized protocols for its investigation in a drug discovery
context. The primary areas of investigation for compounds of this class are their potential anti-
inflammatory and anti-cancer properties.[3]

Introduction

Dibritannilactone B is a natural product with the chemical formula C34H4609 and a molecular
weight of 598.72 g/mol . It belongs to the sesquiterpene lactone class of compounds, which are
known for a wide range of biological activities.[1] Dibritannilactone B has been isolated from
the aerial parts of Inula britannica, a plant with a history of use in traditional medicine.[1]
General information suggests that Dibritannilactone B may modulate cellular pathways
related to inflammation and apoptosis, potentially by interacting with signaling molecules and
transcription factors that regulate gene expression, cell cycle, and survival.[1][3] However,
specific, peer-reviewed studies providing detailed evidence for these claims are not yet
available in the public domain.[1]
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Chemical and Physical Properties

A summary of the available data for Dibritannilactone B is provided below. It is important to
note that some inconsistencies have been reported in public databases regarding the CAS
number, which has also been associated with a different chemical entity.[3] Researchers should
therefore verify the identity of any supplied material.[3]

Property Value Source

Chemical Supplier Catalogs[1]

CAS Number 1829580-18-8 3]
Chemical Supplier Catalogs[1]

Molecular Formula C34H4609 3]
) Chemical Supplier Catalogs[1]

Molecular Weight 598.72 g/mol 3]
Source Organism Inula britannica Chemical Supplier Catalogs[1]
Physical Description Powder Chemical Supplier Catalogs[3]

>98% (as determined b
Purity ( Y Chemical Supplier Catalogs[3]
HPLC)

Biological Activity (Inferred)

Due to the lack of specific data on Dibritannilactone B, the biological activities of other
structurally related sesquiterpene lactones isolated from Inula britannica are presented to
provide a contextual framework. The primary reported activities for this class of compounds are
anti-inflammatory and cytotoxic effects.[1][4]
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Compound from
Inula britannica

Biological Activity

Quantitative Data
(IC50)

Cell Line(s)

Not specified in

Human tumor cell

Bigelovin Cytotoxic ] )
available abstracts lines
) ) Not specified in Human tumor cell
Ergolide Cytotoxic ) )
available abstracts lines[1]
] ) ] Not specified in Human tumor cell
8-epi-helenalin Cytotoxic ) ]
available abstracts lines[1]
40,60- o
_ _ Not specified in Human tumor cell
dihydroxyeudesman- Cytotoxic ] ]
) available abstracts lines[1]
8[3,12-olide
_ _ _ Not specified in Various tumor models
Britannin (BRT) Anticancer

available abstracts (in vitro and in vivo)

Note: This table is illustrative of compounds from the same plant source and does not
represent data for Dibritannilactone B.[1]

Hypothetical Signaling Pathways

Based on the known activities of other sesquiterpene lactones, Dibritannilactone B might
influence key cellular signaling pathways such as NF-kB and the intrinsic apoptotic pathway,
which are central to inflammation and cancer.[1]

Hypothetical Anti-Inflammatory Signaling Pathway

A potential mechanism for the anti-inflammatory action of Dibritannilactone B could involve
the inhibition of the NF-kB signaling pathway, a common mechanism for many natural anti-
inflammatory compounds.[1]
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Hypothetical inhibition of the NF-kB pathway by Dibritannilactone B.

Hypothetical Apoptotic Signaling Pathway

The purported effect of Dibritannilactone B on apoptosis could be mediated through the
intrinsic (mitochondrial) pathway, a common route for inducing programmed cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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